C-Demethyl Clethodim
C-Demethyl Clethodim
Brand Name:
Vulcanchem
CAS No.:
112301-96-9
VCID:
VC21096134
InChI:
InChI=1S/C16H24ClNO3S/c1-4-22-11(2)8-13-9-14(19)16(15(20)10-13)12(3)18-21-7-5-6-17/h5-6,11,13,19H,4,7-10H2,1-3H3/b6-5+,18-12+
SMILES:
CCSC(C)CC1CC(=C(C(=O)C1)C(=NOCC=CCl)C)O
Molecular Formula:
C16H24ClNO3S
Molecular Weight:
345.9 g/mol
C-Demethyl Clethodim
CAS No.: 112301-96-9
Cat. No.: VC21096134
Molecular Formula: C16H24ClNO3S
Molecular Weight: 345.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 112301-96-9 |
|---|---|
| Molecular Formula | C16H24ClNO3S |
| Molecular Weight | 345.9 g/mol |
| IUPAC Name | 2-[(E)-N-[(E)-3-chloroprop-2-enoxy]-C-methylcarbonimidoyl]-5-(2-ethylsulfanylpropyl)-3-hydroxycyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C16H24ClNO3S/c1-4-22-11(2)8-13-9-14(19)16(15(20)10-13)12(3)18-21-7-5-6-17/h5-6,11,13,19H,4,7-10H2,1-3H3/b6-5+,18-12+ |
| Standard InChI Key | YSGSBNBWXYFZJA-CHIOMFQBSA-N |
| Isomeric SMILES | CCSC(C)CC1CC(=O)C(=C(C)NOC/C=C/Cl)C(=O)C1 |
| SMILES | CCSC(C)CC1CC(=C(C(=O)C1)C(=NOCC=CCl)C)O |
| Canonical SMILES | CCSC(C)CC1CC(=O)C(=C(C)NOCC=CCl)C(=O)C1 |
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